N-(5-bromo-2-(dimethylamino)pyridin-3-yl)methanesulfonamide

• Molecular Formula: C8H12BrN3O2S
• Molecular Weight: 294.17 g/mol
• IUPAC Name: N-[5-bromo-2-(dimethylamino)pyridin-3-yl]methanesulfonamide
• InChI: InChI=1S/C8H12BrN3O2S/c1-12(2)8-7(11-15(3,13)14)4-6(9)5-10-8/h4-5,11H,1-3H3
• InChI Key: KHMBFPUNDRDFGM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=N1)Br)NS(=O)(=O)C

Description

N-(5-bromo-2-(dimethylamino)pyridin-3-yl)methanesulfonamide is a useful research compound. Its molecular formula is C8H12BrN3O2S and its molecular weight is 294.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-N2,N2-dimethylpyridine-2,3-diamine (53 mg, 0.25 mmol) was taken into THF (2 mL) followed by addition of diisopropylethylamine (213 uL, 1.25 mmol) and methanesulfonyl chloride (95 ul, 1.25 mmol). The mixture was allowed to stir for 48 h at room temperature then partitioned with ethyl acetate and water. The organic phase was washed with brine then dried over sodium sulfate, filtered and concentrated. The residue was taken into methanol (3 mL) followed by addition of potassium hydroxide (108 mg, 10 eq) in a minimum of water. The mixture was stirred for 15 minutes at room temperature then partitioned with ethyl acetate and 10% aqueous citric acid. The organic solution was dried over magnesium sulfate, filtered and concentrated. The residue was purified by silica gel chromatography to give N-(5-bromo-2-(dimethylamino)pyridin-3-yl)methanesulfonamide (27.9 mg, 39%). MS (EI) for C8H12N3SO2Br: 294, 296 (MH+, Br pattern).